5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine

• Molecular Formula: C8H11N5OS
• Molecular Weight: 225.27 g/mol
• IUPAC Name: 5-methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine
• InChI: InChI=1S/C8H11N5OS/c1-3-4-14-7-5-6-10-11-12-13(6)8(9-7)15-2/h5H,3-4H2,1-2H3
• InChI Key: MQYFLFHEICWZHK-UHFFFAOYSA-N
• SMILES: CCCOC1=CC2=NN=NN2C(=N1)SC

Description

5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been studied for its unique properties and has shown promising results in various research studies.

Scientific Research Applications

5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine has been studied for its potential applications in various scientific research studies. One of the significant applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential as an anti-inflammatory agent due to its ability to reduce inflammation in the body.

Mechanism of Action

The mechanism of action of 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes in the body, which are responsible for the growth and proliferation of cancer cells. Additionally, it has been shown to reduce inflammation in the body by inhibiting the production of certain cytokines.
Biochemical and Physiological Effects
5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine has been shown to have significant biochemical and physiological effects on the body. Studies have shown that it can reduce the growth and proliferation of cancer cells, which can help in the treatment of cancer. Additionally, it has been shown to reduce inflammation in the body, which can help in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. This makes it an excellent candidate for studying the mechanisms of cancer growth and developing new anti-cancer drugs. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine. One of the significant directions is the development of new anti-cancer drugs based on the structure of this compound. Additionally, further research is needed to understand the mechanism of action of this compound fully. This can help in the development of new drugs for the treatment of various inflammatory diseases. Furthermore, more studies are needed to determine the potential toxicity of this compound and its effects on the environment.
Conclusion
In conclusion, 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine is a chemical compound that has significant potential in scientific research. It has been studied for its potential applications in the treatment of cancer and inflammatory diseases. Additionally, it has been shown to have significant biochemical and physiological effects on the body. Further research is needed to understand the full potential of this compound and its applications in various scientific fields.

Synthesis Methods

The synthesis of 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine involves the reaction of 5-methylsulfanyl-1H-tetrazole-1-carboxylic acid with 7-bromo-1-propoxyquinazoline in the presence of a base such as potassium carbonate. The resulting product is 5-Methylsulfanyl-7-propoxytetrazolo[1,5-c]pyrimidine, which can be purified through recrystallization.